Cas no 1105234-25-0 (2,5-difluoro-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide)

• Product Name: 2,5-difluoro-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide
• CAS No: 1105234-25-0
• MF: C₁₃H₁₃F₂N₃O₃S
• MW: 329.32242846489
• CID: 5843125
• PubChem ID: 30860727
• Update Time: 2025-06-12

2,5-difluoro-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-difluoro-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide
• 1105234-25-0
• 2,5-difluoro-N-[3-(6-oxo-1,6-dihydropyridazin-1-yl)propyl]benzene-1-sulfonamide
• AKOS024509805
• F5480-0024
• 2,5-difluoro-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)benzenesulfonamide
• 2,5-difluoro-N-[3-(6-oxopyridazin-1-yl)propyl]benzenesulfonamide

• Inchi： 1S/C13H13F2N3O3S/c14-10-4-5-11(15)12(9-10)22(20,21)17-7-2-8-18-13(19)3-1-6-16-18/h1,3-6,9,17H,2,7-8H2
• InChI Key： YUDVPAQLJDBEPK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1F)F)(NCCCN1C(C=CC=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 329.06456878g/mol
• Monoisotopic Mass: 329.06456878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87.2Ų

Additional information on 2,5-difluoro-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide

Introduction to 2,5-difluoro-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide (CAS No. 1105234-25-0)

2,5-difluoro-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1105234-25-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity and functional diversity, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2,5-difluoro-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of fluoro substituents at the 2 and 5 positions of the benzene ring enhances its metabolic stability and binding affinity to biological targets. Additionally, the sulfonamide moiety at the para position relative to the propyl group introduces a polar interaction site, which is critical for its solubility and bioavailability.

The core pharmacophore of this compound is derived from the 6-oxo-1,6-dihydropyridazinone scaffold, which is known for its role in various biological processes. This scaffold has been extensively studied for its potential in inhibiting enzymes and receptors involved in inflammatory responses, metabolic disorders, and cancer pathways. The propyl chain extending from the sulfonamide group provides an additional binding interface, allowing for selective interactions with specific protein targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2,5-difluoro-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide with high precision. These studies suggest that the compound exhibits strong binding affinity to enzymes such as kinases and phosphodiesterases, which are pivotal in regulating cellular signaling pathways. The fluoro substituents further enhance these interactions by improving hydrophobic complementarity and electronic tuning.

In vitro studies have demonstrated that 2,5-difluoro-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide exhibits promising pharmacological activity across multiple disease models. Notably, it has shown inhibitory effects on inflammatory cytokine production in immune cells, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary data indicate that this compound may modulate metabolic pathways associated with diabetes and obesity by targeting key enzymes involved in glucose metabolism.

The synthesis of 2,5-difluoro-N-3-(6-oxo-1,6-dihydropyridazin-1-yl)propylbenzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include fluorination of the benzene ring using advanced catalytic systems, followed by condensation with appropriate reagents to form the pyridazine core. The final step involves sulfonamide formation through nucleophilic substitution reactions.

One of the most significant challenges in developing this compound for therapeutic use is optimizing its pharmacokinetic properties. The large hydrophobic portion of the molecule necessitates modifications to improve solubility and reduce clearance rates. Researchers are exploring strategies such as prodrug formulations and covalent modifications to enhance bioavailability while maintaining efficacy.

The role of fluoro-substituted aromatic sulfonamides in medicinal chemistry cannot be overstated. These compounds have been successfully incorporated into numerous drug candidates due to their ability to enhance binding affinity and metabolic stability. For instance, recent studies have highlighted the use of fluoroaromatic sulfonamides in developing kinase inhibitors for cancer therapy. The structural features of 2,5-difluoro-N-3-(6-oxytoxicity profiles.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 2,5-difluoro-N-hydrogen bond interactions with biological targets.

Future research directions for 2,5-difluoro-N-hydrogen bond interactions with biological targets.